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Compound of Interest

Compound Name:
2-(Pyrimidin-2-ylamino)-propionic

acid

CAS No.: 126190-31-6

Cat. No.: B164004

Get Quote

As a Senior Application Scientist, I recognize that handling novel synthetic organic compounds

requires more than just following basic safety rules—it requires a mechanistic understanding of

the chemical's behavior to ensure both laboratory safety and environmental compliance.

2-(Pyrimidin-2-ylamino)-propionic acid (C₇H₉N₃O₂, MW: 167.17 g/mol ) is a specialized

amino acid derivative featuring a pyrimidine ring. While it is a highly valuable intermediate in

drug development and organic synthesis, its nitrogenous heterocyclic structure and carboxylic

acid moiety dictate strict, scientifically grounded disposal protocols. This guide provides

actionable, self-validating workflows to manage this compound from the benchtop to final

disposal.

Physicochemical Profiling & Mechanistic Rationale for
Disposal
To design an effective disposal strategy, we must first understand why this compound behaves

the way it does in waste streams.
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Environmental Persistence: The pyrimidine ring introduces high chemical stability. Nitrogen-

containing heterocycles resist rapid environmental degradation and can act as persistent

pollutants that disrupt microbial ecosystems in municipal water treatment facilities.

pH Alteration & Reactivity: The propionic acid group can act as a mild irritant and alter the

local pH of unbuffered aqueous waste. If mixed with strong bases or oxidizers, it can trigger

exothermic cross-reactions.

Regulatory Imperative: Pouring synthetic organic compounds down the drain violates the

"cradle-to-grave" management mandate enforced by the [1]. All secondary containers must

be properly segregated and labeled to prevent incompatible chemical mixing, a core tenet of

the [2].

Operational Safety & Pre-Disposal Handling
Before generating waste, establish a self-validating safety baseline. Do not proceed with

experiments until these controls are verified:

Engineering Controls: Always handle the neat powder in a certified, properly functioning

chemical fume hood. Validation step: Check the fume hood monitor to ensure an inward face

velocity of at least 100 feet per minute (fpm).

Personal Protective Equipment (PPE): Wear standard nitrile gloves, wrap-around safety

goggles, and a flame-resistant lab coat. If preparing highly concentrated stock solutions in

penetrating solvents like DMSO, double-gloving is required to prevent transdermal exposure.

Spill Preparedness: Keep a chemical spill kit containing inert absorbent material (e.g.,

vermiculite or sand) and an anti-static brush immediately accessible.

Step-by-Step Disposal Methodologies
The following protocols are designed as self-validating systems to ensure zero environmental

release and total regulatory compliance.

Workflow A: Solid Powder Waste Disposal
Collection: Sweep up any spilled or residual 2-(Pyrimidin-2-ylamino)-propionic acid
powder using a disposable anti-static brush. Do not use wet paper towels, as introducing
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water can create an uncontrolled, concentrated acidic paste.

Containment: Transfer the solid into a sealable, high-density polyethylene (HDPE) wide-

mouth bottle. Validation step: Invert the sealed bottle gently to ensure the cap threads are

fully engaged and leak-proof.

Labeling: Affix a hazardous waste label immediately. Write exactly: "Hazardous Solid Waste:

2-(Pyrimidin-2-ylamino)-propionic acid (Toxic/Irritant)." Do not use chemical structures or

abbreviations, as this violates [2].

Storage: Place the container in your lab's designated Satellite Accumulation Area (SAA)

within secondary containment.

Workflow B: Liquid/Solvent Waste Segregation
Solvent Triage: Identify the carrier solvent.

If dissolved in organic solvents (e.g., DMSO, Methanol, Acetonitrile), route to the Organic

Waste carboy.

If dissolved in biological buffers (e.g., PBS, Tris), route to the Aqueous Waste carboy.

pH Verification (Aqueous Only): Before adding to the aqueous carboy, test the solution's pH

using indicator strips. If the propionic acid drops the pH below 2.0, it is classified as a RCRA

characteristic corrosive waste[1]. It must be neutralized to pH 6-8 using dilute NaOH before

combination, or kept in a separate corrosive waste stream.

Transfer & Log: Use a dedicated funnel to pour the solution. Cap the carboy immediately to

prevent volatile organic compound (VOC) emissions. Update the waste log sheet with the

exact volume added.

Workflow C: Contaminated Consumables
Triage: Collect all pipette tips, microcentrifuge tubes, and contaminated gloves that

contacted the compound.

Containment: Place these items in a designated solid chemical debris bin (typically a sturdy,

plastic-lined box).
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Exclusion Rule:Never place chemical-contaminated consumables in standard red biohazard

bags unless they are concurrently contaminated with infectious biological agents. Mixing

chemical and biological waste exponentially increases disposal costs and complexity[3].

Waste Segregation Matrix
To facilitate rapid decision-making at the bench, utilize the following standardized data matrix

for 2-(Pyrimidin-2-ylamino)-propionic acid waste streams.

Waste Stream
Primary Hazard
Profile

Compatible
Container

EHS Routing / Final
Disposal

Neat Solid Powder
Irritant, Environmental

toxicity

HDPE wide-mouth

bottle

High-temperature

incineration

Organic Solutions

(e.g., DMSO)

Flammable/Toxic

solvent carrier

Glass or HDPE

carboy

Solvent blending /

Incineration

Aqueous Solutions
pH alteration, Aquatic

toxicity
HDPE carboy

Chemical wastewater

treatment

Contaminated

Consumables

Trace chemical

exposure

Plastic-lined solid

waste bin

Regulated Landfill or

Incineration

Disposal Triage Workflow Visualization
Follow this logical decision tree to ensure proper segregation of all generated waste.
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Figure 1: Triage and segregation workflow for 2-(Pyrimidin-2-ylamino)-propionic acid lab

waste.
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Disposal of Chemicals in the Laboratory Environmental Marketing Services (EPA RCRA
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1910.1450 - Occupational Exposure to Hazardous Chemicals in Laboratories Occupational

Safety and Health Administration (OSHA) URL:[Link]

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards

National Academies of Sciences, Engineering, and Medicine URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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